ADP-ribosylation factor GTPase-activating protein 3 (152-160)
Description
ADP-ribosylation factor GTPase-activating protein 3
Scientific Research Applications
Role in Membrane Traffic and Organelle Structure
ARF proteins, including ARFGAP3, play a critical role in regulating vesicular traffic and organelle structure. They recruit coat proteins, regulate phospholipid metabolism, and modify the structure of actin at membrane surfaces. These functions are integral to biological processes like secretion, endocytosis, phagocytosis, cytokinesis, cell adhesion, and tumor-cell invasion (D’Souza-Schorey & Chavrier, 2006).
Contribution to Prostate Cancer Cell Biology
ARFGAP3 is shown to contribute significantly to prostate cancer cell biology. It is regulated by androgens and promotes cell proliferation and migration. ARFGAP3’s interaction with paxillin, a focal adhesion adaptor protein, is crucial for cell mobility and migration (Obinata et al., 2012).
Interaction with Acid Phospholipids
ARFGAP3’s GTPase-activating activity is highly dependent on phospholipids. This interaction is crucial for the regulation of its GTPase activity, indicating a significant role in the coordination of phospholipase D and ARF activities (Randazzo & Kahn, 1994).
Regulating Clathrin-dependent Endocytosis
ARFGAP3 directly interacts with clathrin, a protein involved in the formation of vesicles from cellular membranes. This interaction is critical for regulating clathrin-dependent endocytosis, suggesting a specific role in this pathway (Tanabe et al., 2005).
Modulating the Actin Cytoskeleton
ARFGAP3 is part of a group of proteins that affect the actin cytoskeleton and cellular activities dependent on it. This includes membrane remodeling associated with actin polymerization, suggesting a broader role in cellular dynamics (Randazzo, Inoue, & Bharti, 2007).
Influence on Cellular Localization and Genetic Mapping
Research has also focused on the genetic aspects of ARFGAP3, including its chromosomal localization and expression in different cell types, which is vital for understanding its broader biological impact (Kim, 1999).
properties
sequence |
FASHVSPEV |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
ADP-ribosylation factor GTPase-activating protein 3 (152-160) |
Origin of Product |
United States |
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